Cas no 33950-71-9 (2-Naphthalenecarboxylic acid, 1-hydroxy-, ethyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 1-hydroxy-, ethyl ester
• CAS No: 33950-71-9
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 292682
• PubChem ID: 12388083
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 1-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 1-hydroxy-, ethyl ester
• Ethyl 1-hydroxy-2-naphthoate
• ethyl 1-hydroxynaphthalene-2-carboxylate
• 1-Hydroxy-naphthalene-2-carboxylic acid ethyl ester
• DTXSID30495869
• NYOUMBFXFQZOLM-UHFFFAOYSA-N
• CHEMBL122763
• SCHEMBL8773458
• 33950-71-9
• BDBM50012695
• AKOS009108705
• CS-0228689
• ethanol 1hydroxynaphthalene 2-carboxylate

• Inchi： 1S/C13H12O3/c1-2-16-13(15)11-8-7-9-5-3-4-6-10(9)12(11)14/h3-8,14H,2H2,1H3
• InChI Key： NYOUMBFXFQZOLM-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OCC)=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 216.07866
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids